1-bromo-2-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}benzene

• IUPAC Name: 1-bromo-2-[2-[2-(2-methoxyphenoxy)ethoxy]ethoxy]benzene
• InChI: InChI=1S/C17H19BrO4/c1-19-16-8-4-5-9-17(16)22-13-11-20-10-12-21-15-7-3-2-6-14(15)18/h2-9H,10-13H2,1H3
• InChI Key: ZGEZHIIJIPEEGH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCOCCOC2=CC=CC=C2Br
• Molecular Formula: C17H19BrO4
• Molecular Weight: 367.2 g/mol

Description

1-bromo-2-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}benzene, also known as BMEB, is a chemical compound that has been widely studied for its potential applications in various scientific fields. BMEB is a complex organic molecule that is synthesized using specific methods and has unique properties that make it valuable for scientific research.

Mechanism of Action

The mechanism of action of 1-bromo-2-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}benzene is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways in cells. 1-bromo-2-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}benzene has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer cell proliferation, suggesting its potential use as a therapeutic agent.
Biochemical and Physiological Effects:
1-bromo-2-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}benzene has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-oxidant properties. 1-bromo-2-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}benzene has also been shown to inhibit the growth of cancer cells in vitro and in vivo, suggesting its potential use as a cancer therapeutic agent.

Advantages and Limitations for Lab Experiments

1-bromo-2-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}benzene has several advantages for use in lab experiments, including its high purity and stability, as well as its ability to form stable complexes with metal ions. However, 1-bromo-2-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}benzene also has some limitations, including its high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the study of 1-bromo-2-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}benzene, including the development of new synthetic methods for its preparation, the exploration of its potential therapeutic applications, and the investigation of its biochemical and physiological effects in various disease models. Additionally, the use of 1-bromo-2-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}benzene as a building block for the synthesis of complex organic molecules and materials is an area of ongoing research.

Synthesis Methods

The synthesis of 1-bromo-2-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}benzene involves several steps, including the reaction of 2-bromoethyl ether with 2-(2-methoxyphenoxy)ethanol, followed by the reaction of the resulting product with 1-bromo-2-nitrobenzene. The final product is obtained through the reduction of the nitro group using a reducing agent such as tin and hydrochloric acid.

Scientific Research Applications

1-bromo-2-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}benzene has been used in various scientific research applications, including as a ligand for metal catalysts, as a building block for the synthesis of complex organic molecules, and as a reagent for the preparation of various derivatives. 1-bromo-2-{2-[2-(2-methoxyphenoxy)ethoxy]ethoxy}benzene has also been studied as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and cardiovascular diseases.